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Compound of Interest

Compound Name: RO 2468

Cat. No.: B10776112

This document provides comprehensive safety and logistical information for the proper disposal
of RO 2468, chemically known as Trichloroisocyanuric acid (TCCA). The following procedures
are designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with regulations.

Chemical Identification and Properties

RO 2468 is the UN number for Trichloroisocyanuric acid, a white crystalline powder or granular
solid with a strong chlorine-like odor. It is a potent oxidizing agent commonly used as a
disinfectant, bleaching agent, and industrial biocide. Due to its hazardous nature, it is critical to
follow stringent disposal protocols.

Quantitative Data for Trichloroisocyanuric Acid
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Property Value Citations
CAS Number 87-90-1 [1]
Molecular Formula C3CIsN30Os3 [11[2][3]
Molar Mass 232.40 g/mol [1]

White crystalline powder or
Appearance _ [1][2](3]
granular solid

Odor Strong chlorine-like [1][2]
) ) Decomposes at approximately
Melting Point [21[3][4]
225-230 °C

Solubility in Water 1.2 g/100 mL at 25 °C [2]
Solubility in Acetone 35.0 g/100 g at 30 °C [2]

pH (1% solution) 20-3.7 [4]
Available Chlorine Approximately 90% [3]

Step-by-Step Disposal Procedures

Trichloroisocyanuric acid is classified as a hazardous waste and must be disposed of in
accordance with local, regional, and national regulations. Improper disposal can lead to
environmental harm and safety hazards.

1. Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn:

+ Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Nitrile rubber gloves with a minimum layer thickness of 0.11 mm.[5]

» Respiratory Protection: Required when dust is generated. Use a NIOSH-approved respirator.
o Protective Clothing: Lab coat and closed-toe shoes.

2. Spill Management: In case of a spill, follow these steps immediately:
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Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Eliminate all ignition sources as TCCA is a strong oxidizer.[6]
Clean up spills promptly. Avoid generating dust.

Use a non-combustible absorbent material like sand or vermiculite to collect the spilled
product.[7] Do not use paper towels or other combustible materials.[8]

Sweep up the material and place it into a suitable, labeled, and closed container for disposal.

[5][8]
Do not allow the product to enter drains or waterways.[5]
. Waste Collection and Storage:

Collect waste TCCA in its original container or a designated, compatible, and properly
labeled hazardous waste container.

Store the waste container in a cool, dry, and well-ventilated area, away from combustible
materials and incompatible substances such as strong acids, bases, and reducing agents.[5]

[7]

Keep the container tightly closed to prevent moisture contact, which can lead to the release
of toxic chlorine gas.[6]

Store waste in a locked-up area.[5][7]
. Final Disposal:
Do not dispose of TCCA in the regular trash or pour it down the sink.
The disposal of TCCA must be handled by a licensed hazardous waste disposal company.[5]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.
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o Ensure all waste is classified and labeled according to transportation regulations (UN 2468,
Hazard Class 5.1).

Disposal Workflow Diagram
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Workflow for Proper Disposal of RO 2468 (Trichloroisocyanuric Acid)

Preparation

Wear Appropriate PPE:
- Goggles
- Gloves
- Respirator (if dust)
- Lab Coat

}éndling & Colldction

Spill Occurs

/

Contain & Collect Spill with
Non-Combustible Absorbent

‘o

Place in Labeled, Closed
Hazardous Waste Container

Interim&torage

Store in Cool, Dry, Ventilated,
Secure Area Away from
Incompatibles

Final %posal

Contact Environmental
Health & Safety (EHS)

!

Arrange for Professional
Waste Disposal Pickup

|

Dispose via Licensed
Hazardous Waste Facility

Collect Waste Chemical

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of RO 2468.
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Experimental Protocols and Signaling Pathways

Searches for "RO 2468" in the context of specific biological experimental protocols or signaling
pathways did not yield relevant results. The designation "RO 2468" is predominantly associated
with the UN number for the bulk chemical Trichloroisocyanuric acid, which is a general
disinfectant and not a compound typically studied for specific interactions in cellular signaling or
as a therapeutic agent. Therefore, detailed experimental methodologies and signaling pathway
diagrams are not applicable to this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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